Cas no 1670273-18-3 (tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate
• CAS No: 1670273-18-3
• MF: C₁₆H₂₇F₄NO₄S
• MW: 405.448498010635
• CID: 5161591
• Update Time: 2026-03-04

tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,4R)-4-fluoro-2-(3-((4,4,4-trifluorobutyl)sulfonyl)propyl)pyrrolidine-1-carboxylate
• tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C16H27F4NO4S/c1-15(2,3)25-14(22)21-11-12(17)10-13(21)6-4-8-26(23,24)9-5-7-16(18,19)20/h12-13H,4-11H2,1-3H3/t12-,13-/m1/s1
• InChI Key： JZHXAFDCYUTCAB-CHWSQXEVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](F)C[C@H]1CCCS(CCCC(F)(F)F)(=O)=O

Additional information on tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate

tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 1670273-18-3): A Comprehensive Overview

tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 1670273-18-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyrrolidine ring and a trifluoromethylsulfonyl substituent, which contribute to its potential therapeutic applications.

The CAS number 1670273-18-3 serves as a unique identifier for this compound in various scientific databases and literature. The tert-butyl group attached to the pyrrolidine ring provides stability and enhances the compound's solubility properties, making it an attractive candidate for drug development. The (2R,4R) stereochemistry of the pyrrolidine ring is crucial for its biological activity and selectivity.

Recent studies have highlighted the potential of tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate in modulating specific biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. The fluorinated substituents on the pyrrolidine ring and the trifluoromethylsulfonyl group play a critical role in enhancing its binding affinity and selectivity.

In the context of drug discovery, tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate has been evaluated for its pharmacokinetic properties. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects.

The synthesis of tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate involves several intricate steps. One common approach involves the reaction of a suitable pyrrolidine derivative with a trifluoromethylsulfonyl reagent under controlled conditions. The use of chiral catalysts or reagents is often necessary to achieve the desired (2R,4R) stereochemistry. Recent advancements in asymmetric synthesis have significantly improved the efficiency and yield of this process.

The biological activity of tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate has been extensively studied using various in vitro and in vivo models. In cell-based assays, it has been shown to inhibit specific protein kinases involved in signal transduction pathways. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells. Additionally, preclinical studies have demonstrated its potential as a neuroprotective agent in models of Alzheimer's disease and Parkinson's disease.

From a safety perspective, tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate has undergone rigorous toxicity assessments. These studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new chemical entity (NCE), ongoing monitoring and further clinical trials are necessary to fully evaluate its safety profile.

In conclusion, tert-butyl (2R,4R)-4-fluoro-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 1670273-18-3) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical efficacy will be crucial for realizing its full potential as a therapeutic agent.